Cas no 6315-03-3 ( )

• Product Name: &nbsp
• CAS No: 6315-03-3
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 958897
• PubChem ID: 227890
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-methylpropyl 4-(propan-2-yl)benzoate; NSC20051; AC1L5FTO; AC1Q62T3; CTK5B7803; AR-1E4172; NSC-20051; AG-J-54491;
• NSC-20051
• SCHEMBL19762354
• DTXSID10281085
• 2-methylpropyl 4-(propan-2-yl)benzoate
• NSC20051
• 6315-03-3
•  

• Inchi： 1S/C14H20O2/c1-10(2)9-16-14(15)13-7-5-12(6-8-13)11(3)4/h5-8,10-11H,9H2,1-4H3
• InChI Key： NSBLZOPMGZVJAR-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)C(C)C)=O)CC(C)C

Computed Properties

• Exact Mass: 220.1464
• Monoisotopic Mass: 220.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.969
• Boiling Point: 293.8°C at 760 mmHg
• Flash Point: 130.6°C
• Refractive Index: 1.493
• PSA: 26.3
• LogP: 3.62280